2-(2-Bromophenoxy)benzonitrile
Description
2-(2-Bromophenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H8BrNO and its molecular weight is 274.11 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C13H8BrNO |
|---|---|
Molecular Weight |
274.11 g/mol |
IUPAC Name |
2-(2-bromophenoxy)benzonitrile |
InChI |
InChI=1S/C13H8BrNO/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-8H |
InChI Key |
SXSZKCVTSJZHHV-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)OC2=CC=CC=C2Br |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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